N-(2-methoxyphenyl)-3-nitro-4-[(1-phenylethyl)amino]benzamide

• IUPAC Name: N-(2-methoxyphenyl)-3-nitro-4-(1-phenylethylamino)benzamide
• InChI: InChI=1S/C22H21N3O4/c1-15(16-8-4-3-5-9-16)23-18-13-12-17(14-20(18)25(27)28)22(26)24-19-10-6-7-11-21(19)29-2/h3-15,23H,1-2H3,(H,24,26)
• InChI Key: UJORUEIAHYCNRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=C(C=C(C=C2)C(=O)NC3=CC=CC=C3OC)[N+](=O)[O-]
• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol

Description

N-(2-methoxyphenyl)-3-nitro-4-[(1-phenylethyl)amino]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MNBA and is a member of the benzamide family of compounds.

Mechanism of Action

The mechanism of action of MNBA is not fully understood. However, it has been suggested that MNBA may exert its anti-cancer effects by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
MNBA has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation and pain, such as COX-2 and 5-LOX. MNBA has also been found to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, such as AKT and mTOR.

Advantages and Limitations for Lab Experiments

MNBA has several advantages for lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. However, MNBA has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, MNBA has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on MNBA. One potential area of research is the development of MNBA derivatives with improved solubility and bioavailability. Another potential area of research is the investigation of the anti-cancer properties of MNBA in vivo, to determine its potential as a cancer therapy. Additionally, MNBA could be investigated for its potential as an anti-inflammatory and analgesic agent in vivo. Overall, MNBA is a promising compound with potential therapeutic applications, and further research is needed to fully understand its mechanisms of action and potential uses.

Scientific Research Applications

MNBA has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties. MNBA has been shown to inhibit the growth of various cancer cell lines, including prostate, breast, and lung cancer cells.